Cas no 1158749-78-0 (7-benzyl-1,7-diazaspiro[3.4]octane)

• Product Name: 7-benzyl-1,7-diazaspiro[3.4]octane
• CAS No: 1158749-78-0
• MF: C₁₃H₁₈N₂
• MW: 202.295423030853
• CID: 831960
• PubChem ID: 70700836
• Update Time: 2024-11-03

7-benzyl-1,7-diazaspiro[3.4]octane Chemical and Physical Properties

Names and Identifiers

• 6-Benzyl-1,6-diazaspiro[3.4]octane
• 6-BENZYL-1,6-DIAZA-SPIRO[3.4]OCTANE
• 7-benzyl-1,7-diazaspiro[3.4]octane
• 1,6-Diazaspiro[3.4]octane,6-(phenylmethyl)-
• AK-79726
• AM90771
• ANW-68377
• CTK8C2427
• KB-42953
• KB-64608
• SB52036
• AKOS016006952
• AT23181
• DB-368980
• 1,6-Diazaspiro[3.4]octane, 6-(phenylmethyl)-
• 1158749-78-0
• DTXSID20743629

• MDL： MFCD12406508
• Inchi： 1S/C13H18N2/c1-2-4-12(5-3-1)10-15-9-7-13(11-15)6-8-14-13/h1-5,14H,6-11H2
• InChI Key： DMEVQAIDIWCDNI-UHFFFAOYSA-N
• SMILES： N1CCC21CN(CC1C=CC=CC=1)CC2

Computed Properties

• Exact Mass: 202.146998583g/mol
• Monoisotopic Mass: 202.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines